Cas no 23891-02-3 (2H-1-Benzopyran-2-one, 3-(2-propenyloxy)-)

• Product name: 2H-1-Benzopyran-2-one, 3-(2-propenyloxy)-
• CAS No: 23891-02-3
• MF: C₁₂H₁₀O₃
• MW: 202.206003665924
• CID: 1415546
• PubChem ID: 13033945

2H-1-Benzopyran-2-one, 3-(2-propenyloxy)- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one, 3-(2-propenyloxy)-
• 3-prop-2-enoxychromen-2-one
• SCHEMBL6272780
• 3-[(Prop-2-en-1-yl)oxy]-2H-1-benzopyran-2-one
• DTXSID80515920
• 23891-02-3
• allyloxycoumarin

• Inchi： InChI=1S/C12H10O3/c1-2-7-14-11-8-9-5-3-4-6-10(9)15-12(11)13/h2-6,8H,1,7H2
• InChI Key： GUPGWPVIBBPARD-UHFFFAOYSA-N
• SMILES： C=CCOC1=CC2=CC=CC=C2OC1=O

Computed Properties

• Exact Mass: 202.063
• Monoisotopic Mass: 202.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5Ų
• XLogP3: 2.7

Experimental Properties

• PSA: 35.53